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Compound of Interest

Compound Name: 4-Iodophenol

Cat. No.: B032979 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This document provides immediate, essential safety protocols and

logistical plans for the use of 4-Iodophenol, ensuring the well-being of laboratory personnel

and compliance with safety standards.

Chemical Identifier:

Name: 4-Iodophenol

CAS Number: 540-38-5

Molecular Formula: C₆H₅IO

Primary Hazards: 4-Iodophenol is classified as a hazardous substance. It is harmful if

swallowed or in contact with skin, and it causes severe skin burns and eye damage.[1][2] It is

also irritating to the respiratory system.[3]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to minimize exposure when handling 4-
Iodophenol.[4]
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Protection Area Required PPE
Specifications & Best
Practices

Eye & Face Protection Safety goggles and face shield

Chemical safety goggles

providing a seal around the

eyes are mandatory.[4] A full-

face shield should be worn

over the goggles, especially

when handling larger

quantities or if there is a risk of

splashing.[4][5]

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended.[4] Always

check the glove manufacturer's

compatibility chart. Double

gloving may be appropriate for

certain procedures.

Contaminated gloves should

be disposed of immediately.[2]

[4]

Body Protection Chemical-resistant lab coat

A polyethylene-coated

polypropylene gown or a

similar non-absorbent material

is preferred over standard cloth

lab coats to ensure full arm

coverage.[4]

Respiratory Protection NIOSH-approved respirator

All handling of this compound

must be performed within a

certified chemical fume hood.

[4][6] If a fume hood is not

available or its performance is

inadequate, a NIOSH-

approved respirator with an

appropriate cartridge for

organic vapors and

particulates is required.[4][6][7]
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Operational Plan: Step-by-Step Handling Procedure
Preparation:

All work with 4-Iodophenol should be conducted in a designated area within a certified

chemical fume hood.[4][6]

Ensure that an eyewash station and safety shower are in close proximity and are readily

accessible.[6][7]

Before beginning work, don all required PPE as detailed in the table above.[4]

Handling:

Avoid all personal contact, including inhalation of dust.[5]

Minimize dust generation and accumulation.[3][8]

When weighing the solid, perform this task inside the fume hood. If the balance cannot be

placed inside the hood, use a tared, sealed container to transport the chemical.[4]

Wash hands thoroughly with soap and water after handling.[5][8]

Storage:

Store 4-Iodophenol in a cool, dry, well-ventilated area away from incompatible

substances such as strong bases, acid anhydrides, and acid chlorides.[3][6][7]

Keep containers tightly closed and protected from light.[3][6][9]

Store in original containers.[5]

Accidental Release Measures
Minor Spills:

Remove all ignition sources.[5]

Clean up spills immediately, observing all personal protective equipment precautions.[3][8]
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Use dry clean-up procedures and avoid generating dust.[5]

Sweep up or absorb the material and place it into a suitable, labeled, and closed container

for disposal.[3][5][8]

Major Spills:

Clear the area of all personnel and move upwind.[5]

Alert emergency responders and inform them of the location and nature of the hazard.[5]

Wear full-body protective clothing and a self-contained breathing apparatus.[5]

Contain the spill with sand, earth, or vermiculite and prevent it from entering drains or

watercourses.[5]

Collect the recoverable product into labeled containers for recycling or disposal.[5]

Disposal Plan
All waste must be handled in accordance with local, state, and federal regulations.

Waste Identification and Segregation:

Classify 4-Iodophenol waste as hazardous chemical waste.[10]

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.[10]

Waste Collection and Storage:

Use a designated, leak-proof, and clearly labeled hazardous waste container.[10]

The label must include the words "Hazardous Waste," the full chemical name "4-
Iodophenol," the associated hazards (e.g., "Corrosive," "Irritant"), and the accumulation

start date.[10]

Store the waste container in a designated satellite accumulation area that is secure and

away from incompatible materials, keeping the container closed except when adding
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waste.[10]

Institutional Procedures:

Follow your institution's specific procedures for hazardous waste pickup and disposal.

Contact your EHS office for guidance and to schedule a waste pickup.[10]

Quantitative Data Summary
Property Value Source

Molecular Weight 220.01 g/mol [1][6]

Melting Point 92-94 °C

Boiling Point 138 °C at 5 mmHg

log Pow 2.91 [6]

GHS Hazard Codes H302, H312, H314 [1]

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of 4-Iodophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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